2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide
Overview
Description
2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide, also known as FMMA, is an organic compound with a wide range of scientific research applications. It is a white solid that is soluble in water, alcohol, and other organic solvents. FMMA has been used in a variety of research studies, including biochemical and physiological studies, due to its unique properties and ability to interact with other molecules.
Mechanism of Action
The mechanism of action of 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide is not fully understood. However, it is believed that 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide binds to certain proteins, enzymes, and receptors in the cell, which leads to changes in the cell’s biochemical and physiological processes. For example, 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition results in increased levels of acetylcholine, which can lead to changes in cell signaling, metabolism, and other cellular processes.
Biochemical and Physiological Effects
2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide has been shown to have a variety of biochemical and physiological effects. For example, 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide has been shown to inhibit the enzyme acetylcholinesterase, which can lead to changes in cell signaling and metabolism. Additionally, 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide has been shown to affect the activity of other enzymes, such as phosphodiesterases, which can lead to changes in cell metabolism. Furthermore, 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide has been shown to affect the expression of certain genes, which can lead to changes in cellular processes.
Advantages and Limitations for Lab Experiments
2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide has several advantages for laboratory experiments. First, it is relatively easy to synthesize and is available from a variety of sources. Additionally, 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide is water soluble and can be used in aqueous solutions, which makes it easy to use in laboratory experiments. Finally, 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide has a wide range of applications in biochemical and physiological studies due to its unique properties.
However, there are also some limitations to using 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide in laboratory experiments. First, it is not very stable and can degrade over time. Additionally, 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide can interact with other molecules, which can lead to unexpected results in laboratory experiments. Finally, 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide can be toxic at high concentrations, so it is important to use it in a safe and controlled manner.
Future Directions
There are several potential future directions for research involving 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide. First, more research is needed to better understand the mechanism of action of 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide and its effects on biochemical and physiological processes. Additionally, more research is needed to identify new applications for 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide, such as in drug design or other areas of biotechnology. Finally, more research is needed to improve the stability of 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide and to develop better methods for synthesizing and using the compound.
Synthesis Methods
2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide can be synthesized using a variety of methods. The most common method is the reaction of 5-formyl-2-methoxyphenol with N-methylacetamide in the presence of a base catalyst. The reaction is typically carried out in aqueous solution at room temperature. The reaction is generally considered to be high yielding, with yields of up to 95% being reported.
Scientific Research Applications
2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide has been used in a variety of scientific research studies. It has been used in biochemical and physiological studies due to its unique properties. In particular, 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide has been used in studies of enzyme activity, signal transduction, and cell metabolism. Furthermore, 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide has been used as a tool to study the interactions between different molecules and their effects on cellular processes. Additionally, 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide has been used in drug design studies to identify potential new drugs or to modify existing drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide involves the reaction of 5-formyl-2-methoxyphenol with N-methylacetamide in the presence of a suitable catalyst.", "Starting Materials": [ "5-formyl-2-methoxyphenol", "N-methylacetamide", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 5-formyl-2-methoxyphenol in a suitable solvent.", "Step 2: Add N-methylacetamide to the solution and stir the mixture.", "Step 3: Add the catalyst to the mixture and continue stirring.", "Step 4: Heat the mixture to a suitable temperature and maintain it for a suitable time.", "Step 5: Cool the mixture and filter the resulting solid.", "Step 6: Wash the solid with a suitable solvent and dry it to obtain the desired product." ] } | |
CAS RN |
1017033-32-7 |
Product Name |
2-(5-formyl-2-methoxyphenoxy)-N-methylacetamide |
Molecular Formula |
C11H13NO4 |
Molecular Weight |
223.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
